Cas no 62551-58-0 (Thieno[2,3-e][1,4]oxazepin-2(3H)-one, 5-(2-chlorophenyl)-1,5-dihydro-)

• Product Name: Thieno[2,3-e][1,4]oxazepin-2(3H)-one, 5-(2-chlorophenyl)-1,5-dihydro-
• CAS No: 62551-58-0
• MF: C₁₃H₁₀ClNO₂S
• MW: 279.742001056671
• CID: 440624
• PubChem ID: 12433003
• Update Time: 2025-04-19

Thieno[2,3-e][1,4]oxazepin-2(3H)-one, 5-(2-chlorophenyl)-1,5-dihydro- Chemical and Physical Properties

Names and Identifiers

• Thieno[2,3-e][1,4]oxazepin-2(3H)-one, 5-(2-chlorophenyl)-1,5-dihydro-
• 5-(2-chlorophenyl)-1,5-dihydrothieno[2,3-e][1,4]oxazepin-2-one
• LogP
• 5-(2-Chlorophenyl)-1,5-dihydrothieno[2,3-e][1,4]oxazepin-2(3H)-one
• DTXSID10498070
• 62551-58-0

• Inchi： 1S/C13H10ClNO2S/c14-10-4-2-1-3-8(10)12-9-5-6-18-13(9)15-11(16)7-17-12/h1-6,12H,7H2,(H,15,16)
• InChI Key： OQFQISGZIQXLAT-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1C2C=CSC=2NC(CO1)=O

Computed Properties

• Exact Mass: 279.0122
• Monoisotopic Mass: 279.0120774g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 66.6Ų

Experimental Properties

• Density: 1.376
• Boiling Point: 445.4°C at 760 mmHg
• Flash Point: 223.2°C
• Refractive Index: 1.618
• PSA: 38.33